Cas no 2137567-30-5 (3-Quinolinemethanamine, 2-ethyl-)

• Product Name: 3-Quinolinemethanamine, 2-ethyl-
• CAS No: 2137567-30-5
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5278484
• Update Time: 2025-06-07

3-Quinolinemethanamine, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinemethanamine, 2-ethyl-

• Inchi： 1S/C12H14N2/c1-2-11-10(8-13)7-9-5-3-4-6-12(9)14-11/h3-7H,2,8,13H2,1H3
• InChI Key： KOXUWPPEWXTUPS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(CN)C=1CC

Additional information on 3-Quinolinemethanamine, 2-ethyl-

3-Quinolinemethanamine, 2-ethyl (CAS No. 2137567-30-5): A Comprehensive Overview

3-Quinolinemethanamine, 2-ethyl (CAS No. 2137567-30-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, offers a promising platform for the development of novel therapeutic agents and chemical intermediates.

The chemical formula of 3-Quinolinemethanamine, 2-ethyl is C₁₁H₁₄N₂. It is a derivative of quinoline, a heterocyclic aromatic compound with a wide range of biological activities. The presence of the ethyl group at the 2-position and the amino group at the 3-position methylene carbon imparts specific chemical and biological properties to this compound.

In the realm of pharmaceutical research, 3-Quinolinemethanamine, 2-ethyl has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Moreover, 3-Quinolinemethanamine, 2-ethyl has shown promise in the field of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions like Alzheimer's disease and Parkinson's disease. The mechanism of action involves the activation of antioxidant defense systems and the inhibition of neurotoxic pathways.

In addition to its therapeutic potential, 3-Quinolinemethanamine, 2-ethyl is also valuable as a chemical intermediate in synthetic chemistry. Its versatile reactivity allows it to be used as a building block for the synthesis of more complex molecules. For example, it can be readily functionalized through various reactions such as alkylation, acylation, and condensation to produce a wide array of derivatives with diverse biological activities.

The synthesis of 3-Quinolinemethanamine, 2-ethyl typically involves multi-step processes that start from readily available starting materials. One common approach is to use an ethyl-substituted aniline as a starting point, which is then subjected to cyclization reactions to form the quinoline ring system. Subsequent functionalization steps can introduce the amino group at the desired position. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.

The physical properties of 3-Quinolinemethanamine, 2-ethyl, such as its solubility and stability, are crucial for its practical use. It is generally soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its handling in laboratory settings. However, care must be taken to store it under appropriate conditions to maintain its integrity and prevent degradation.

Safety considerations are also important when working with 3-Quinolinemethanamine, 2-ethyl. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and disposal. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste according to local regulations.

In conclusion, 3-Quinolinemethanamine, 2-ethyl (CAS No. 2137567-30-5) is a versatile compound with significant potential in both pharmaceutical research and chemical synthesis. Its unique molecular structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.